3-(benzenesulfonyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)chromen-2-imine

• IUPAC Name: 3-(benzenesulfonyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)chromen-2-imine
• InChI: InChI=1S/C23H17NO5S/c25-30(26,18-7-2-1-3-8-18)22-14-16-6-4-5-9-19(16)29-23(22)24-17-10-11-20-21(15-17)28-13-12-27-20/h1-11,14-15H,12-13H2
• InChI Key: DUQAIZBNKXMHKD-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)N=C3C(=CC4=CC=CC=C4O3)S(=O)(=O)C5=CC=CC=C5
• Molecular Formula: C23H17NO5S
• Molecular Weight: 419.5 g/mol

Description

3-(benzenesulfonyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)chromen-2-imine is a chemical compound that has gained interest in scientific research due to its potential medicinal properties. This compound has been synthesized through various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 3-(benzenesulfonyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)chromen-2-imine is not fully understood. However, it has been proposed that it works by inhibiting certain enzymes that are involved in inflammation and cancer growth.
Biochemical and physiological effects:
3-(benzenesulfonyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)chromen-2-imine has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(benzenesulfonyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)chromen-2-imine in lab experiments is its potential medicinal properties. It has shown promising results in various studies and could be a potential candidate for drug development. One limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 3-(benzenesulfonyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)chromen-2-imine. One direction is to further investigate its mechanism of action to optimize its use in lab experiments. Another direction is to study its potential use in combination with other drugs to increase its efficacy. Additionally, more studies are needed to determine its potential use in the treatment of other diseases.

Synthesis Methods

The synthesis of 3-(benzenesulfonyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)chromen-2-imine has been achieved through various methods. One such method involves the reaction of 3-(benzenesulfonyl)chromen-2-imine with 2,3-dihydro-1,4-benzodioxin-6-amine in the presence of a catalyst. Another method involves the reaction of 3-(benzenesulfonyl)chromen-2-imine with 2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde in the presence of a reducing agent.

Scientific Research Applications

3-(benzenesulfonyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)chromen-2-imine has been studied for its potential medicinal properties. It has been shown to have anti-inflammatory and anti-cancer properties. In one study, it was found to inhibit the growth of breast cancer cells. In another study, it was found to reduce inflammation in a mouse model of rheumatoid arthritis.